Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-

• IUPAC Name: 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenylaniline
• InChI: InChI=1S/C23H24BNO2/c1-23(2)17-26-24(27-18-23)19-13-15-22(16-14-19)25(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16H,17-18H2,1-2H3
• InChI Key: VKRFLXKOJWGSOJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=CC=C(C=C2)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H24BNO2
• DSSTOX Substance ID: DTXSID90477883
• Molecular Weight: 357.3 g/mol
• CAS RN: 408359-97-7

Description

“Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-” is a chemical compound with the molecular formula C13H20BNO2. It is used in laboratory chemicals and the manufacture of chemical compounds.

Molecular Structure Analysis

The molecular weight of “Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-” is 233.1144 g/mol. Unfortunately, the specific molecular structure analysis is not available in the search results.

Scientific Research Applications

Virtual Screening and Biochemical Studies

A study involved virtual screening targeting the urokinase receptor, leading to the synthesis of a benzenamine analogue. This compound exhibited significant anti-cancer properties, notably in breast cancer metastasis models. It effectively blocked angiogenesis and induced apoptosis in cancer cells, presenting promising pharmacokinetic properties for further development as an anti-cancer agent (Wang et al., 2011).

Neuroleptic Activity in Benzamides

Research on benzamides, which include benzenamine structures, revealed that certain derivatives have significant neuroleptic activity. These compounds were evaluated for their effects on apomorphine-induced stereotypic behavior in rats, suggesting potential therapeutic applications in treating psychosis (Iwanami et al., 1981).

Anti-inflammatory and Antioxidant Properties

A study on 3,3-dimethyl 2,6-dimethyl piperidine 4-one oxime, a compound related to benzenamine derivatives, showed potent anti-inflammatory and antioxidant activities. This compound was effective in in vitro assays and in reducing inflammation in a rat model, suggesting potential for the development of new anti-inflammatory drugs (Tharini & Sangeetha, 2015).

Sigma-2 Receptor Imaging in Solid Tumors

Fluorine-labeled benzamide analogs, closely related to benzenamine derivatives, were synthesized and evaluated for their potential in imaging the sigma-2 receptor status of solid tumors using positron emission tomography (PET). These compounds demonstrated high tumor uptake and favorable tumor/normal tissue ratios, indicating their utility in cancer diagnosis and treatment monitoring (Tu et al., 2007).

Safety and Hazards

“Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-diphenyl-” is classified as having acute toxicity (oral, Category 4), skin corrosion/irritation (Category 2), serious eye damage/eye irritation (Category 2A), and specific target organ toxicity (single exposure; Respiratory tract irritation, Category 3). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves/clothing/eye protection/face protection.